4-{6-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}-1-(1H-pyrazole-3-carbonyl)piperidine

• IUPAC Name: [4-(6-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)piperidin-1-yl]-(1H-pyrazol-5-yl)methanone
• InChI: InChI=1S/C17H19N7O/c25-17(14-5-8-18-19-14)23-9-6-12(7-10-23)16-21-20-15-4-3-13(11-1-2-11)22-24(15)16/h3-5,8,11-12H,1-2,6-7,9-10H2,(H,18,19)
• InChI Key: NLXBQMNGYSJGJR-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NN3C(=NN=C3C4CCN(CC4)C(=O)C5=CC=NN5)C=C2
• Molecular Formula: C17H19N7O
• Molecular Weight: 337.4 g/mol

Description

The compound “4-{6-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}-1-(1H-pyrazole-3-carbonyl)piperidine” is a heterocyclic compound. It is part of the 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine scaffold, which is known for its diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory activities.

Synthesis Analysis

The synthesis of 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine involves primarily four routes. One of these routes involves the acid-catalyzed cyclization of 2-hydrazinyl-6H-1,3,4-thiadiazine with ortho esters, thereby annulating the triazole ring on thiadiazole.

Molecular Structure Analysis

The structure of this compound is characterized by the fusion of two pharmaceutically active moieties, i.e., triazole and thiadiazine. This hybrid nucleus is one of the most essential nuclei owing to their wide range of applications as synthetic intermediates and promising pharmaceuticals.

Future Directions

The 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine scaffold, to which this compound belongs, has profound importance in drug design, discovery, and development. Therefore, it can be inferred that this compound may also have potential applications in the development of new biologically active entities for the rational design and development of new target-oriented drugs for the treatment of multifunctional diseases.

Mechanism of Action

Target of Action

Similar compounds with a triazolo[4,3-b]pyridazine core have been reported to inhibit c-met protein kinase . c-Met is a receptor tyrosine kinase that plays a crucial role in cellular growth, survival, and migration .

Mode of Action

Compounds with similar structures are known to interact with their targets through hydrogen bond accepting and donating characteristics . This allows them to make specific interactions with different target receptors .

Biochemical Pathways

For instance, c-Met inhibitors can affect pathways related to cellular growth and survival .

Pharmacokinetics

In silico pharmacokinetic studies have been summarized for similar compounds . These studies typically include absorption, distribution, metabolism, and excretion properties, which impact the bioavailability of the compound .

Result of Action

Similar compounds have shown various pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory activities .

Action Environment

Similar compounds have demonstrated good thermal stabilities and low impact and friction sensitivities , suggesting that they may be stable under various environmental conditions.